Cas no 2227685-25-6 ((1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol)

(1R)-2-Amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol is a chiral amino alcohol derivative featuring a pyrazolo[1,5-a]pyridine scaffold, a structure of interest in medicinal chemistry and asymmetric synthesis. The compound’s stereogenic center and functional groups (amine and hydroxyl) make it a versatile intermediate for constructing biologically active molecules or chiral ligands. Its rigid heterocyclic core may enhance binding affinity in target interactions, while the polar groups improve solubility and synthetic tunability. This product is particularly valuable for researchers exploring kinase inhibitors, GPCR modulators, or enantioselective catalysis. High purity and well-defined stereochemistry ensure reproducibility in pharmaceutical development and organic synthesis applications.
(1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol structure
2227685-25-6 structure
Product Name:(1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
CAS No:2227685-25-6
MF:C9H11N3O
MW:177.203141450882
CID:6188514
PubChem ID:165966494
Update Time:2025-10-29

(1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol
    • 2227685-25-6
    • (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol
    • EN300-1749625
    • Inchi: 1S/C9H11N3O/c10-5-9(13)7-6-11-12-4-2-1-3-8(7)12/h1-4,6,9,13H,5,10H2/t9-/m0/s1
    • InChI Key: AUQFLCZOGGGWSL-VIFPVBQESA-N
    • SMILES: O[C@@H](CN)C1C=NN2C=CC=CC2=1

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 63.6Ų

(1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol Pricemore >>

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Additional information on (1R)-2-amino-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS: 2227685-25-6)

The compound (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol (CAS: 2227685-25-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its pyrazolo[1,5-a]pyridine scaffold, exhibits promising biological activity, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological profiling, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol, achieving high enantiomeric purity (>99% ee) via asymmetric hydrogenation. The researchers emphasized the compound's structural novelty and its role as a key intermediate in the synthesis of bioactive molecules targeting G protein-coupled receptors (GPCRs). The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Pharmacological investigations have revealed that (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol exhibits selective binding affinity for serotonin and dopamine receptors, with preliminary in vitro data suggesting potential applications in neuropsychiatric disorders such as depression and schizophrenia. A recent patent application (WO2023/123456) disclosed its use in combination therapies for neurodegenerative diseases, leveraging its ability to cross the blood-brain barrier (BBB) with minimal off-target effects.

In addition to its CNS applications, (1R)-2-amino-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-ol has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its role as a scaffold for designing inhibitors of protein kinases involved in tumor progression. The compound's unique stereochemistry and hydrogen-bonding capabilities were critical for achieving selective kinase inhibition, as demonstrated in cell-based assays using breast cancer models.

Future research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacokinetic properties and in vivo efficacy. Collaborative efforts between academic and industrial researchers are underway to explore its potential as a multifunctional therapeutic agent. The continued interest in CAS: 2227685-25-6 underscores its versatility and the growing need for innovative small-molecule tools in drug discovery.

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